Cas no 898760-01-5 ( )
structure
Product Name:
CAS No:898760-01-5
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD07699362
CID:994024
PubChem ID:24723655
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1,3-oxazol-2-yl-(4-propan-2-yloxyphenyl)methanone
- 2-(4-ISOPROPOXYBENZOYL)OXAZOLE
- 2-(2-NITRO-4-TRIFLUOROMETHYL-PHENYLAMINO)-PROPIONIC ACID
- DTXSID40642089
- AKOS016018994
- (1,3-Oxazol-2-yl){4-[(propan-2-yl)oxy]phenyl}methanone
- 2-[4-(propan-2-yloxy)benzoyl]-1,3-oxazole
- 898760-01-5
- MFCD07699362
- (4-Isopropoxyphenyl)(oxazol-2-yl)methanone
- Methanone, [4-(1-methylethoxy)phenyl]-2-oxazolyl-
-
-
- MDL: MFCD07699362
- Inchi: 1S/C13H13NO3/c1-9(2)17-11-5-3-10(4-6-11)12(15)13-14-7-8-16-13/h3-9H,1-2H3
- InChI Key: MUHDJKULAXYJHS-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(C2=NC=CO2)=O)=CC=1)C(C)C
Computed Properties
- Exact Mass: 231.09000
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.150±0.06 g/cm3(Predicted)
- Boiling Point: 373.1±44.0 °C(Predicted)
- PSA: 52.33000
- LogP: 2.69280
- pka: -1.96±0.10(Predicted)
Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202649-2g |
2-(4-Isopropoxybenzoyl)oxazole |
898760-01-5 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Chemenu | CM297575-1g |
2-(4-Isopropoxybenzoyl)oxazole |
898760-01-5 | 95% | 1g |
$*** | 2023-03-29 | |
| Fluorochem | 202649-1g |
2-(4-Isopropoxybenzoyl)oxazole |
898760-01-5 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 202649-5g |
2-(4-Isopropoxybenzoyl)oxazole |
898760-01-5 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| abcr | AB362766-1 g |
2-(4-Isopropoxybenzoyl)oxazole, 97%; . |
898760-01-5 | 97% | 1 g |
€954.60 | 2023-07-19 | |
| abcr | AB362766-2 g |
2-(4-Isopropoxybenzoyl)oxazole, 97%; . |
898760-01-5 | 97% | 2 g |
€1,400.00 | 2023-07-19 | |
| abcr | AB362766-1g |
2-(4-Isopropoxybenzoyl)oxazole, 97%; . |
898760-01-5 | 97% | 1g |
€953.10 | 2025-04-15 | |
| abcr | AB362766-2g |
2-(4-Isopropoxybenzoyl)oxazole, 97%; . |
898760-01-5 | 97% | 2g |
€1398.60 | 2025-04-15 | |
| A2B Chem LLC | AH88087-1g |
2-(4-Isopropoxybenzoyl)oxazole |
898760-01-5 | 97% | 1g |
$660.00 | 2024-04-19 | |
| A2B Chem LLC | AH88087-2g |
2-(4-Isopropoxybenzoyl)oxazole |
898760-01-5 | 97% | 2g |
$973.00 | 2024-04-19 |
Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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